Cas no 69095-74-5 (3-(2-chlorophenyl)-5-(2-methylphenyl)-1H-1,2,4-triazole)

3-(2-chlorophenyl)-5-(2-methylphenyl)-1H-1,2,4-triazole structure
69095-74-5 structure
Product Name:3-(2-chlorophenyl)-5-(2-methylphenyl)-1H-1,2,4-triazole
CAS No:69095-74-5
MF:C15H12ClN3
MW:269.728881835938
CID:1733337
PubChem ID:134255
Update Time:2025-04-21

3-(2-chlorophenyl)-5-(2-methylphenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3-(2-chlorophenyl)-5-(2-methylphenyl)-1H-1,2,4-triazole
    • 5-(2-Chlorophenyl)-3-(o-tolyl)-1H-1,2,4-triazole
    • YX2U6H35VH
    • CHEMBL273781
    • 1H-1,2,4-Triazole, 5-(2-chlorophenyl)-3-(2-methylphenyl)-
    • 5-(2-Chlorophenyl)-3-(2-methylphenyl)-1H-1,2,4-triazole
    • DTXSID20219137
    • BRN 5559225
    • 1H-1,2,4-Triazole, 3-(2-chlorophenyl)-5-(2-methylphenyl)-
    • SCHEMBL11174243
    • 5-(o-Chlorophenyl)-3-(o-tolyl)-s-triazole
    • 69095-74-5
    • s-Triazole, 5-(o-chlorophenyl)-3-(o-tolyl)-
    • Inchi: 1S/C15H12ClN3/c1-10-6-2-3-7-11(10)14-17-15(19-18-14)12-8-4-5-9-13(12)16/h2-9H,1H3,(H,17,18,19)
    • InChI Key: ZUGIPYUZFXHHTC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1=NNC(C2C=CC=CC=2C)=N1

Computed Properties

  • Exact Mass: 269.0719751g/mol
  • Monoisotopic Mass: 269.0719751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.1971 (rough estimate)
  • Boiling Point: 419.14°C (rough estimate)
  • Refractive Index: 1.6010 (estimate)

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